4-(2-Aminoethyl)-2-(4-bromophenyl)-5-(4-methoxyphenyl)-1,2-dihydro-3h-pyrazol-3-one sulphate
4-(2-Aminoethyl)-2-(4-bromophenyl)-5-(4-methoxyphenyl)-1,2-dihydro-3h-pyrazol-3-one sulphate
Brand Name:
Vulcanchem
CAS No.:
1177332-03-4
VCID:
VC0111289
InChI:
InChI=1S/C18H18BrN3O2.H2O4S/c1-24-15-8-2-12(3-9-15)17-16(10-11-20)18(23)22(21-17)14-6-4-13(19)5-7-14;1-5(2,3)4/h2-9,21H,10-11,20H2,1H3;(H2,1,2,3,4)
SMILES:
COC1=CC=C(C=C1)C2=C(C(=O)N(N2)C3=CC=C(C=C3)Br)CCN.OS(=O)(=O)O
Molecular Formula:
C18H20BrN3O6S
Molecular Weight:
486.3 g/mol
4-(2-Aminoethyl)-2-(4-bromophenyl)-5-(4-methoxyphenyl)-1,2-dihydro-3h-pyrazol-3-one sulphate
CAS No.: 1177332-03-4
Reference Standards
VCID: VC0111289
Molecular Formula: C18H20BrN3O6S
Molecular Weight: 486.3 g/mol
| CAS No. | 1177332-03-4 |
|---|---|
| Product Name | 4-(2-Aminoethyl)-2-(4-bromophenyl)-5-(4-methoxyphenyl)-1,2-dihydro-3h-pyrazol-3-one sulphate |
| Molecular Formula | C18H20BrN3O6S |
| Molecular Weight | 486.3 g/mol |
| IUPAC Name | 4-(2-aminoethyl)-2-(4-bromophenyl)-5-(4-methoxyphenyl)-1H-pyrazol-3-one;sulfuric acid |
| Standard InChI | InChI=1S/C18H18BrN3O2.H2O4S/c1-24-15-8-2-12(3-9-15)17-16(10-11-20)18(23)22(21-17)14-6-4-13(19)5-7-14;1-5(2,3)4/h2-9,21H,10-11,20H2,1H3;(H2,1,2,3,4) |
| Standard InChIKey | WEZBCBWWIFQNOS-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=C(C(=O)N(N2)C3=CC=C(C=C3)Br)CCN.OS(=O)(=O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2=C(C(=O)N(N2)C3=CC=C(C=C3)Br)CCN.OS(=O)(=O)O |
| PubChem Compound | 17389560 |
| Last Modified | Nov 11 2021 |
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